Cas no 5269-61-4 (1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine)
5269-61-4 structure
Product Name:1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine
CAS No:5269-61-4
MF:C18H20Cl2N2
MW:335.270802497864
CID:1578424
PubChem ID:785807
Update Time:2025-04-21
1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine
- 1-[(2,4-dichlorophenyl)methyl]-4-(2-methylphenyl)piperazine
- 5269-61-4
- Oprea1_831553
- DTXSID00967129
- Oprea1_212131
-
- Inchi: 1S/C18H20Cl2N2/c1-14-4-2-3-5-18(14)22-10-8-21(9-11-22)13-15-6-7-16(19)12-17(15)20/h2-7,12H,8-11,13H2,1H3
- InChI Key: YGCZJAFVNVFPFR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CN1CCN(C2C=CC=CC=2C)CC1)Cl
Computed Properties
- Exact Mass: 334.1006
- Monoisotopic Mass: 334.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.236
- Boiling Point: 438.7°C at 760 mmHg
- Flash Point: 219.1°C
- Refractive Index: 1.608
- PSA: 6.48
1-(2,4-dichlorobenzyl)-4-(2-methylphenyl)piperazine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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